4-ethoxypyridine-3-sulfonyl chloride hydrochloride

• IUPAC Name: 4-ethoxypyridine-3-sulfonyl chloride;hydrochloride
• InChI: InChI=1S/C7H8ClNO3S.ClH/c1-2-12-6-3-4-9-5-7(6)13(8,10)11;/h3-5H,2H2,1H3;1H
• InChI Key: DZXHJOPGZOXXBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=NC=C1)S(=O)(=O)Cl.Cl
• Molecular Formula: C7H9Cl2NO3S
• Molecular Weight: 258.12 g/mol

Description

4-ethoxypyridine-3-sulfonyl chloride hydrochloride (4-EPSC-HCl) is a compound used in the synthesis of organic compounds. It is a white crystalline powder with a molecular weight of 209.59 g/mol. 4-EPSC-HCl is a reagent used in organic synthesis and is classified as an anhydride. It is an important intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

4-ethoxypyridine-3-sulfonyl chloride hydrochloride is used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of a number of biologically active compounds, such as chiral drugs, peptide hormones, and other biologically active compounds. 4-ethoxypyridine-3-sulfonyl chloride hydrochloride is also used in the synthesis of heterocyclic compounds and in the preparation of a variety of reagents.

Mechanism of Action

4-ethoxypyridine-3-sulfonyl chloride hydrochloride is an anhydride, which means that it reacts with water to form a carboxylic acid and a sulfonate. This reaction is reversible and can be used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
4-ethoxypyridine-3-sulfonyl chloride hydrochloride is not known to have any biochemical or physiological effects. It is used as a reagent in the synthesis of organic compounds and is not intended for human consumption.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-ethoxypyridine-3-sulfonyl chloride hydrochloride in organic synthesis is its high reactivity and low cost. It is also easy to handle and store, making it a convenient reagent for laboratory experiments. However, 4-ethoxypyridine-3-sulfonyl chloride hydrochloride is a corrosive compound and should be handled with care. It should also be stored in a cool, dry place, away from heat and light.

Future Directions

The use of 4-ethoxypyridine-3-sulfonyl chloride hydrochloride in organic synthesis is expected to continue to expand in the future. It is being explored for use in the synthesis of new pharmaceuticals and agrochemicals, as well as for use in the synthesis of heterocyclic compounds. It is also being studied for its potential use in the synthesis of novel materials, such as polymers and nanomaterials. Additionally, 4-ethoxypyridine-3-sulfonyl chloride hydrochloride is being studied for its potential use in green chemistry, as it is a relatively environmentally friendly reagent. Finally, 4-ethoxypyridine-3-sulfonyl chloride hydrochloride is being studied for its potential use in the synthesis of chiral drugs and peptide hormones.

Synthesis Methods

4-ethoxypyridine-3-sulfonyl chloride hydrochloride is synthesized by reacting pyridine-3-sulfonyl chloride with ethoxymethylenemalononitrile in aqueous hydrochloric acid. The reaction is conducted at a temperature of 60-70°C and yields 4-ethoxypyridine-3-sulfonyl chloride hydrochloride as the product.